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Compound of Interest

3-Chloro-5-ethoxy-4-
Compound Name:

propoxybenzoic acid
CAS No.: 723245-44-1

Cat. No.: B427190

Get Quote

\ J

This guide outlines the validated disposal procedures for 3-Chloro-5-ethoxy-4-
propoxybenzoic acid, a halogenated organic acid intermediate used in drug discovery and
synthesis.[1]

Notice: As a specialized research chemical, specific regulatory listings (e.g., RCRA P/U lists)
may not explicitly name this exact isomer.[1] Therefore, Standard Operating Procedures
(SOPs) for Halogenated Benzoic Acid Derivatives must be applied to ensure maximum safety
and regulatory compliance.

Executive Safety & Disposal Summary
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Parameter Critical Operational Data

Chemical Class Halogenated Aromatic Carboxylic Acid

] Irritant / Corrosive (Skin, Eyes, Respiratory);
Primary Hazard ) o
Aquatic Toxicity

Halogenated Organic Solid (or Liquid if
Waste Stream )
dissolved)

) High-Temperature Incineration (Must be capable
Disposal Method .
of scrubbing HCI gas)

] ] Strong Oxidizers, Strong Bases, Non-
Incompatible With ) )
Halogenated Solvents (segregation required)

HDPE (High-Density Polyethylene) or Amber

Container Type ] )
Glass with PTFE-lined cap

Hazard Identification & Risk Assessment

Based on Structure-Activity Relationship (SAR) for Chlorinated Benzoic Acids.
Before handling waste, verify the hazard profile to select appropriate PPE.[1]

¢ GHS Classification (Predicted):

[¢]

H302: Harmful if swallowed.[1][2][3]

[¢]

H315: Causes skin irritation.[1][3][4][5]

o

H319: Causes serious eye irritation.[1][3][4]

o

H335: May cause respiratory irritation.[1][3][4][5]

o Chemical Stability: Stable under standard conditions but releases toxic hydrogen chloride
(HCI) and carbon oxides (COx) upon thermal decomposition.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Level Requirement Rationale

Prevents inhalation of fine dust
Respiratory N95 or P100 Respirator particulates during solid waste

transfer.[1]

b | Nitrile Gloves (Double-gloved Standard chemical resistance;
erma

recommended) inspect for tears.[1]

] Prevents contact with corrosive
Ocular Chemical Splash Goggles
dust or splashes.[1]
) Apron required if handling

Body Lab Coat + Chemical Apron

large liquid volumes (>1L).[1]

Waste Segregation & Containment Protocols

Proper segregation is the single most critical step to prevent dangerous reactions and ensure
acceptance by waste disposal facilities.

The "Halogen Rule"

Because this molecule contains Chlorine (Cl), it MUST be segregated into a Halogenated
Waste stream.[1]

e Why? Incinerating halogenated compounds generates acid gases (HCI).[1] Facilities must
use specific scrubbers to neutralize these gases.[1] Mixing this with non-halogenated waste
(like pure methanol or acetone) can result in regulatory fines or rejection by the disposal
plant [1].

Chemical Compatibility Decision Tree
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Waste Generation:

3-Chloro-5-ethoxy-4-propoxybenzoic acid

Physical State?

Pure Compound \Reaction Mixture

Solid / Powder Dissolved in Solvent

Double Bag / Jar

OIS e Is Solvent Halogenated?

(e.g., DCM, Chloroform)

Solid Hazardous Waste
(Halogenated Organic)

Yes No (e.g., Ethanol/Water)

CONTAINER C:
Non-Halogenated Solvent Waste
(Segregate Carefully)

CONTAINER B:

Halogenated Solvent Waste

CRITICAL: If dissolved in non-halogenated solvent,

the presence of the solute (Cl) often reclassifies
the ENTIRE mixture as Halogenated Waste.

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Chloro-5-ethoxy-4-propoxybenzoic acid waste
streams.[1]

Step-by-Step Disposal Workflow
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Scenario A: Disposal of Solid Substance (Pure or
Expired)[1]

Container Selection: Use a wide-mouth HDPE jar or the original glass container.
Labeling: Attach a hazardous waste tag immediately.[1]

o Constituents: Write "3-Chloro-5-ethoxy-4-propoxybenzoic acid".

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Secondary Containment: Place the sealed jar inside a clear, sealable plastic bag (4-mil
polyethylene) to contain any potential leakage or exterior residue.

Storage: Store in the Solid Waste satellite accumulation area, away from oxidizers (e.g.,
nitrates, permanganates).[1]

Scenario B: Disposal of Reaction Mixtures (Liquid)

pH Check: If the solution is highly acidic (pH < 2) due to reagents, neutralize carefully with
Sodium Bicarbonate (NaHCO3) to pH 6—8 before adding to the solvent waste carboy.[1]

o Warning: Neutralization is exothermic.[1] Perform in an ice bath.
Solvent Compatibility:
o If solvent is DCM/Chloroform: Pour into Halogenated Waste carboy.[1]

o If solvent is Methanol/Ethyl Acetate: Even though the solvent is non-halogenated, the
presence of the chlorinated solute (3-Chloro...) typically requires the entire volume to be
treated as Halogenated Waste depending on concentration (>2% halogen content is a
common threshold for strict segregation) [2].[1] Best Practice: Default to the Halogenated
Waste stream to avoid compliance errors.

Log Entry: Record the volume and approximate concentration on the waste container's log
sheet.
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Emergency Spill Response

Immediate Action: Isolate the area. Do not breathe dust.[1][2][3][4][5]

Spill Type Protocol Cleanup Materials

1. Dampen: Cover with a wet
paper towel to prevent dust
dispersion.2.[1] Scoop: Use a
plastic scoop or dustpan.3.[1] ]
) ) ] Wet paper towels, Plastic
Solid / Powder Wipe: Clean surface with soap o
] scoop, Nitrile gloves.[1]
and water.4.[1] Dispose: Place
all materials (towels, scoop)
into the Solid Hazardous

Waste bin.

1. Absorb: Use vermiculite,
sand, or commercial spill
pads.2.[1] Neutralize: If acidic,
sprinkle Sodium o ) )
o ) ] Vermiculite/Spill Pads, Sodium
Liguid Solution Bicarbonate.3.[1] Collect: )
] Bicarbonate.[1]
Sweep absorbent into a
sealable bag.4. Label: "Debris
from Chemical Spill -

Halogenated".[1]

Regulatory Compliance (EPA/RCRA Context)

* RCRA Classification: While this specific isomer is likely not a "Listed Waste" (P or U list), it is
a Characteristic Waste if it exhibits corrosivity (D002) or toxicity.[1]

o EPA Waste Code: If the specific code is unknown, Environmental Health & Safety (EHS)
officers often classify halogenated organic solids under D001 (Ignitable, if in flammable
solvent) or general Hazardous Waste codes pending lab profiling [3].[1]

» Destruction Efficiency: The ultimate disposal facility will utilize a rotary kiln incinerator
operating >1000°C to ensure 99.99% destruction removal efficiency (DRE), preventing the
formation of dioxins [4].[1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135585?userType=undefined
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-BR-Site/pt_BR/-/BRL/ShowDocument-File?ProductSKU=MDA_CHEM-804537&DocumentId=804537_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.chemicalbook.com/msds/3-chloroperoxybenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC255795000&countryCode=US&language=en
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b427190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press.[1]

University of Barcelona. (2020).[1] Hazardous Laboratory Waste Classification Guide. Safety,
Health and Environment Office.[1]

U.S. Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.

Sigma-Aldrich. (2023).[1][2] Safety Data Sheet: 3-Chlorobenzoic Acid (Analogous Structure).
[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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